(S)-(+)-4/'-(2-Methylbutyl)-[1,1/'-biphenyl]-4-ol
(S)-(+)-4/'-(2-Methylbutyl)-[1,1/'-biphenyl]-4-ol
Brand Name:
Vulcanchem
CAS No.:
112231-66-0
VCID:
VC0171967
InChI:
InChI=1S/C17H20O/c1-3-13(2)12-14-4-6-15(7-5-14)16-8-10-17(18)11-9-16/h4-11,13,18H,3,12H2,1-2H3/t13-/m0/s1
SMILES:
CCC(C)CC1=CC=C(C=C1)C2=CC=C(C=C2)O
Molecular Formula:
C17H20O
Molecular Weight:
240.34 g/mol
(S)-(+)-4/'-(2-Methylbutyl)-[1,1/'-biphenyl]-4-ol
CAS No.: 112231-66-0
Main Products
VCID: VC0171967
Molecular Formula: C17H20O
Molecular Weight: 240.34 g/mol
![(S)-(+)-4/'-(2-Methylbutyl)-[1,1/'-biphenyl]-4-ol - 112231-66-0](/images/no_structure.jpg)
| CAS No. | 112231-66-0 |
|---|---|
| Product Name | (S)-(+)-4/'-(2-Methylbutyl)-[1,1/'-biphenyl]-4-ol |
| Molecular Formula | C17H20O |
| Molecular Weight | 240.34 g/mol |
| IUPAC Name | 4-[4-[(2S)-2-methylbutyl]phenyl]phenol |
| Standard InChI | InChI=1S/C17H20O/c1-3-13(2)12-14-4-6-15(7-5-14)16-8-10-17(18)11-9-16/h4-11,13,18H,3,12H2,1-2H3/t13-/m0/s1 |
| Standard InChIKey | NJILCTCTAPYSNT-ZDUSSCGKSA-N |
| Isomeric SMILES | CC[C@H](C)CC1=CC=C(C=C1)C2=CC=C(C=C2)O |
| SMILES | CCC(C)CC1=CC=C(C=C1)C2=CC=C(C=C2)O |
| Canonical SMILES | CCC(C)CC1=CC=C(C=C1)C2=CC=C(C=C2)O |
| Synonyms | (S)-(+)-4/'-(2-Methylbutyl)-[1,1/'-biphenyl]-4-ol |
| PubChem Compound | 14746180 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume